N-(6-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-(diethylsulfamoyl)benzamide

• IUPAC Name: N-(6-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-(diethylsulfamoyl)benzamide
• InChI: InChI=1S/C21H20ClN3O3S2/c1-4-13-25-18-12-9-16(22)14-19(18)29-21(25)23-20(26)15-7-10-17(11-8-15)30(27,28)24(5-2)6-3/h1,7-12,14H,5-6,13H2,2-3H3
• InChI Key: BEHXVPWTYXVURB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)Cl)CC#C
• Molecular Formula: C21H20ClN3O3S2
• Molecular Weight: 462.0 g/mol

Description

N-(6-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-(diethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C21H20ClN3O3S2 and its molecular weight is 461.98. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Capacity and Reaction Pathways

N-(6-chloro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-(diethylsulfamoyl)benzamide is related to benzothiazole derivatives, which have been studied for their antioxidant capacities. One such study on the ABTS/PP decolorization assay revealed that certain antioxidants can form coupling adducts with radical cations, a reaction pathway that might be relevant for understanding the antioxidant capacity of benzothiazole derivatives, including the compound (Ilyasov et al., 2020).

Synthesis and Structural Properties

Research on the synthesis and structural properties of novel substituted benzothiazole compounds has been conducted, which could be relevant for understanding the synthesis pathways and structural characteristics of this compound. Such studies provide insights into the reaction of chloral with substituted anilines and subsequent treatment to produce thiazolidin-4-ones, which could be related to the synthesis of the compound (Issac & Tierney, 1996).

Importance in Medicinal Chemistry

Benzothiazole derivatives, including structures similar to this compound, have significant importance in medicinal chemistry. They exhibit a variety of pharmacological activities, such as antimicrobial, antiviral, antiallergic, anti-diabetic, antitumor, anti-inflammatory, and anticancer properties. This underscores the potential of such compounds in drug discovery and development for treating various diseases (Bhat & Belagali, 2020).

Therapeutic Potential and Patent Review

The therapeutic potential of benzothiazoles, including compounds with similar structures to this compound, has been extensively reviewed in patents. These compounds have shown a broad spectrum of antimicrobial, analgesic, anti-inflammatory, antidiabetic activities, and especially, 2-arylbenzothiazoles are potential antitumor agents. Some benzothiazole derivatives are in clinical use for treating various diseases, highlighting the importance of this class of compounds in pharmaceutical applications (Kamal et al., 2015).